Cas no 680211-86-3 (Ethyl 4-Chloro-2-(trifluoromethyl)quinoline-6-carboxylate)

• Product Name: Ethyl 4-Chloro-2-(trifluoromethyl)quinoline-6-carboxylate
• CAS No: 680211-86-3
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• MDL: MFCD00277503
• CID: 1723475
• PubChem ID: 2780666
• Update Time: 2025-07-15

Ethyl 4-Chloro-2-(trifluoromethyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(trifluoromethyl)-6-quinolinecarboxylate
• CTK5E9471
• ethyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate
• ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• 4-chloro-1-methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• AGN-PC-00CPTR
• 4-Chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid ethyl ester
• ethyl 4-chloro-2-(trifluoromethyl)quinoline-6-carboxyate
• SureCN392754
• SBB095158
• ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid ethyl
• OVKUZRAPJZZYQY-UHFFFAOYSA-N
• PS-7118
• MFCD00277503
• SB72137
• G85898
• AKOS023114874
• 680211-86-3
• Ethyl4-chloro-2-(trifluoromethyl)quinoline-6-carboxylate
• Ethyl 4-Chloro-2-(trifluoromethyl)quinoline-6-carboxylate

• MDL： MFCD00277503
• Inchi： 1S/C13H9ClF3NO2/c1-2-20-12(19)7-3-4-10-8(5-7)9(14)6-11(18-10)13(15,16)17/h3-6H,2H2,1H3
• InChI Key： OVKUZRAPJZZYQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C=CC(C(=O)OCC)=CC2=1

Computed Properties

• Exact Mass: 303.0273907g/mol
• Monoisotopic Mass: 303.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 329.9±37.0 °C at 760 mmHg
• Flash Point: 153.3±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 4-Chloro-2-(trifluoromethyl)quinoline-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)